Cas no 499152-87-3 (Benzenepropanamide,N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-2-[2-(2-naphthalenyl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-)

• Product Name: Benzenepropanamide,N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-2-[2-(2-naphthalenyl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-
• CAS No: 499152-87-3
• MF: C₃₀H₃₀N₄O₅S
• MW: 558.648005962372
• CID: 1552503
• Update Time: 2024-08-24

Benzenepropanamide,N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-2-[2-(2-naphthalenyl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-2-[2-(2-naphthalenyl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-
• Benzenepropanamide, N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-2-[2-(2-naphthalenyl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-

• Inchi： 1S/C30H30N4O5S/c1-21-30(22(2)39-32-21)40(36,37)33-29(35)13-12-26-11-9-24(20-34-16-5-15-31-34)19-28(26)38-17-14-23-8-10-25-6-3-4-7-27(25)18-23/h3-11,15-16,18-19H,12-14,17,20H2,1-2H3,(H,33,35)
• InChI Key： NDYDWWZLZXOBGM-UHFFFAOYSA-N
• SMILES： C1(CCC(NS(C2=C(C)ON=C2C)(=O)=O)=O)=CC=C(CN2C=CC=N2)C=C1OCCC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 558.1939

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• PSA: 116.32
• pka: 4.75±0.10(Predicted)